Cas no 836607-50-2 (methyl cis-6-{[(tert-butoxy)carbonyl]amino}cyclohex-3-ene-1-carboxylate)

• Product Name: methyl cis-6-{[(tert-butoxy)carbonyl]amino}cyclohex-3-ene-1-carboxylate
• CAS No: 836607-50-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD28975425
• CID: 1811077
• PubChem ID: 91825973
• Update Time: 2025-04-21

methyl cis-6-{[(tert-butoxy)carbonyl]amino}cyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid,6-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,6S)-rel-
• methyl cis-6-{[(tert-butoxy)carbonyl]amino}cyclohex-3-ene-1-carboxylate
• 1384485-24-8
• (1R,6S)-Methyl6-((tert-butoxycarbonyl)amino)cyclohex-3-enecarboxylate
• 836607-50-2
• methyl (1R,6S)-6-{[(tert-butoxy)carbonyl]amino}cyclohex-3-ene-1-carboxylate
• 3-cyclohexene-1-carboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1r,6s)-rel-
• Methyl cis-6-{[(t-butoxy)carbonyl]amino}cyclohex-3-ene-1-carboxylate
• P19165
• AKOS025291354
• (1R,6S)-Methyl 6-((tert-butoxycarbonyl)amino)cyclohex-3-enecarboxylate
• methyl cis-6-{[(tert-butoxy)carbonyl]aminocyclohex-3-ene-1-carboxylate
• P15499
• Methyl (1R,6S)-6-{[(tert-butoxy)carbonyl]aminocyclohex-3-ene-1-carboxylate
• (1R,6S)-rel-Methyl 6-((tert-butoxycarbonyl)amino)cyclohex-3-enecarboxylate
• MFCD28975425
• AS-54019
• CS-0048894
• P17408
• methyl (1R,6S)-6-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohex-3-ene-1-carboxylate

• MDL： MFCD28975425
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(16)14-10-8-6-5-7-9(10)11(15)17-4/h5-6,9-10H,7-8H2,1-4H3,(H,14,16)/t9-,10+/m1/s1
• InChI Key： RZIDCDXFSTUXMB-ZJUUUORDSA-N
• SMILES： O(C(N[C@H]1CC=CC[C@H]1C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives